Cas no 2087452-50-2 ((5-Chlorobenzo[d][1,3]dioxol-4-yl)boronicacid)

• Product Name: (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronicacid
• CAS No: 2087452-50-2
• MF: C₇H₆BClO₄
• MW: 200.38414144516
• MDL: MFCD31382028
• CID: 4636093
• PubChem ID: 129626453
• Update Time: 2025-10-16

(5-Chlorobenzo[d][1,3]dioxol-4-yl)boronicacid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-chloro-1,3-benzodioxol-4-yl)-
• (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronicacid
• (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid
• 5-chloro-2H-1,3-benzodioxol-4-ylboronic acid
• MFCD31382028
• CS-13447
• 2087452-50-2
• (5-Chloro-2H-1,3-benzodioxol-4-yl)boronic acid
• AKOS037649708
• (5-chloro-1,3-benzodioxol-4-yl)boronic acid
• CS-B1395

• MDL： MFCD31382028
• Inchi： 1S/C7H6BClO4/c9-4-1-2-5-7(13-3-12-5)6(4)8(10)11/h1-2,10-11H,3H2
• InChI Key： OJUBGVPJUUYQRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1B(O)O)OCO2

Computed Properties

• Exact Mass: 200.0047665g/mol
• Monoisotopic Mass: 200.0047665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9

Additional information on (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronicacid

Research Briefing on (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid (CAS: 2087452-50-2) in Chemical Biology and Pharmaceutical Applications

(5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid (CAS: 2087452-50-2) is a boronic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of a chlorinated benzodioxole moiety and a boronic acid functional group, serves as a versatile building block in organic synthesis and as a key intermediate in the development of novel therapeutics.

Recent studies have highlighted the role of (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. The electron-withdrawing chloro substituent on the benzodioxole ring enhances the reactivity of the boronic acid group, making it particularly useful in the synthesis of complex molecules. Researchers have successfully employed this compound in the construction of biaryl structures, which are prevalent in many pharmaceutical agents targeting various diseases, including cancer and infectious diseases.

In the context of drug discovery, (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid has been investigated as a potential pharmacophore in protease inhibitors. The boronic acid moiety can form reversible covalent bonds with the active site serine residues of proteases, offering a mechanism for enzyme inhibition. This property has been explored in the design of inhibitors for serine proteases such as thrombin and elastase, which are important targets in cardiovascular and inflammatory diseases, respectively.

Furthermore, the compound's stability under physiological conditions and its ability to cross cell membranes have made it a candidate for the development of boron-containing drugs. Boron neutron capture therapy (BNCT), an emerging approach in cancer treatment, has particularly benefited from research on (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid and related compounds. The benzodioxole moiety may contribute to improved tumor targeting and retention, while the boronic acid group serves as the neutron capture agent.

Recent synthetic methodologies have focused on optimizing the production of (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid to improve yield and purity. Advances in protecting group strategies and boronylation techniques have enabled more efficient access to this compound, facilitating its broader application in medicinal chemistry research. Additionally, computational studies have provided insights into the compound's molecular properties and potential interactions with biological targets, guiding rational drug design efforts.

In conclusion, (5-Chlorobenzo[d][1,3]dioxol-4-yl)boronic acid (CAS: 2087452-50-2) represents a valuable tool in chemical biology and pharmaceutical research. Its dual functionality as a synthetic building block and potential therapeutic agent continues to inspire innovative applications in drug discovery. Ongoing research aims to further explore its pharmacological properties and expand its utility in addressing unmet medical needs. Future directions may include the development of targeted delivery systems and combination therapies leveraging this compound's unique characteristics.